NBI-98854

• CAS No.: 171598-74-6
• Product Name: NBI-98854
• Molecular Formula: C19H29NO3
• Molecular Weight: 319.445
• IUPAC Name: (2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
• Standard InChI: InChI=1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3/t14-,16-,17-/m0/s1
• Standard InChIKey: WEQLWGNDNRARGE-XIRDDKMYSA-N
• SMILES: CC(C)CC1CN2CCC3=CC(=C(C=C3C2CC1O)OC)OC
• Description: NBI-98854 is a potent, highly selective, VMAT2 inhibitor that is effective in regulating the levels of dopamine release during nerve communication.IC50 value:Target: VMAT2NBI-98854 completed a Phase I single ascending dose clinical trial in healthy male volunteers in Canada under an approved Clinical Trial Application with Health Canada.This trial showed NBI-98854 to be generally safe and well tolerated.
• Synonyms: (2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
• Reference: [1]. NBI-98854 - Vesicular Monoamine Transporter 2 Inhibitor (VMAT2).
• PubChem Compound: 44249892
• Last Modified: Nov 11 2021